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Compound of Interest

Compound Name: 4-(Trifluoromethyl)thiazol-2-amine

Cat. No.: B127509

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Trifluoromethyl)thiazol-2-
amine, a key fluorinated heterocyclic compound with significant potential in medicinal
chemistry and drug discovery. This document details its chemical identity, synthesis, physical
properties, and known biological activities, presenting data in a clear and accessible format for
researchers and drug development professionals.

Core Compound Information

Chemical Identity

Identifier Value

Chemical Name 4-(Trifluoromethyl)thiazol-2-amine

CAS Number 349-49-5[1][2][3][4]

Molecular Formula CaH3F3N2S[2][3][5]

Molecular Weight 168.14 g/mol [2][3][5]

SMILES NC1=NC(C(F)(F)F)=CS1

InChl Key OVMGTNMCYLZGLS-UHFFFAOYSA-N
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Chemical Structure

Chemical structure of 4-(Trifluoromethyl)thiazol-2-amine

Physicochemical Properties

A summary of the key physicochemical properties of 4-(Trifluoromethyl)thiazol-2-amine is
presented below. These properties are crucial for its handling, formulation, and application in
experimental settings.

Property Value Source
Boiling Point 214 °C at 760 mmHg [5]
Density 1.557 g/cm3 [5]
Flash Point 83.2°C [5]
Vapor Pressure 0.16 mmHg at 25 °C [5]
Refractive Index 1.503 [5]

2-8°C, protect from light,
Storage ) [2]
stored under nitrogen

Synthesis

The primary method for synthesizing 2-aminothiazole derivatives, including 4-
(Trifluoromethyl)thiazol-2-amine, is the Hantzsch thiazole synthesis. This versatile reaction
involves the condensation of an a-haloketone with a thiourea.

General Reaction Scheme: Hantzsch Thiazole Synthesis

o-haloketone + Thiourea Condensation P 2-Aminothiazole

Click to download full resolution via product page

Caption: General reaction scheme for the Hantzsch thiazole synthesis.
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Experimental Protocol: Synthesis of 4-(Trifluoromethyl)thiazol-2-amine

A specific protocol for the synthesis of 4-(Trifluoromethyl)thiazol-2-amine from 3-bromo-
1,1,1-trifluoroacetone and thiourea has been reported.[1]

Materials:

e 3-bromo-1,1,1-trifluoropropan-2-one

e Thiourea

o Ethanol

¢ 2 M Sodium Hydroxide (NaOH) solution

o Ether

e Sodium sulfate (Na2S0a4)

« Silica gel for column chromatography

e Dichloromethane (CH2Cl2)

Procedure:

To a solution of ethanol (100 mL), add thiourea (4.0 g, 52.3 mmol) and 3-bromo-1,1,1-
trifluoropropan-2-one (5.5 mL, 10 g, 52.3 mmol).

o Heat the reaction mixture at 50 °C for 2 hours.

» After the reaction is complete, cool the mixture to room temperature.

o Concentrate the reaction solution to dryness under reduced pressure.

 Dissolve the residue in water and adjust the pH to >12 with a 2 M NaOH solution.

o Extract the aqueous solution four times with ether.

o Combine the organic extracts, dry over sodium sulfate, filter, and concentrate in vacuum.
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 Purify the resulting crude product by silica gel column chromatography using
dichloromethane as the eluent to yield 2-amino-4-trifluoromethylthiazole.

Yield: 6.9 g (79% vyield)[1]

Experimental Workflow
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Caption: Step-by-step workflow for the synthesis of 4-(Trifluoromethyl)thiazol-2-amine.
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Biological Activity and Applications in Drug
Discovery

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, with derivatives
exhibiting a wide range of biological activities.[6] While specific in-depth biological data for 4-
(Trifluoromethyl)thiazol-2-amine (CAS 349-49-5) is limited in publicly available literature, its
structural motifs suggest significant potential for drug development.

Potential Therapeutic Areas:

o Antiviral Agents: 4-(Trifluoromethyl)-2-thiazolamine can be utilized as a precursor in the
synthesis of phenethylthiazolylthiourea analogs, which have been investigated as HIV-1
reverse transcriptase inhibitors.[1]

» Metabolic Disorders: This compound is also a building block for the synthesis of 2-amino
benzamide derivatives that act as allosteric glucokinase activators, a target for the treatment
of type 2 diabetes.[1]

» General Antimicrobial and Anticancer Activity: The broader class of 2-aminothiazole
derivatives has been extensively studied for antibacterial, antifungal, and anticancer
properties.[6][7] The introduction of a trifluoromethyl group can enhance the pharmacological
properties of a molecule, making 4-(Trifluoromethyl)thiazol-2-amine a valuable starting
point for the development of novel therapeutic agents.

Logical Relationship for Drug Discovery Application
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Caption: Potential applications of 4-(Trifluoromethyl)thiazol-2-amine in drug discovery.

Conclusion

4-(Trifluoromethyl)thiazol-2-amine is a readily synthesizable compound with a chemical
profile that makes it an attractive building block for medicinal chemistry. Its core 2-
aminothiazole structure, combined with the beneficial properties conferred by the
trifluoromethyl group, positions it as a valuable intermediate for the development of novel
therapeutics, particularly in the areas of antiviral and metabolic diseases. Further research into
the specific biological activities of this compound is warranted to fully explore its therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Trifluoromethyl)thiazol-2-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127509#4-trifluoromethyl-thiazol-2-amine-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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